2,4-Dimethylpiperidin-3-amine

• IUPAC Name: 2,4-dimethylpiperidin-3-amine
• InChI: InChI=1S/C7H16N2/c1-5-3-4-9-6(2)7(5)8/h5-7,9H,3-4,8H2,1-2H3
• InChI Key: HGIUBMLAKHXULU-UHFFFAOYSA-N
• Canonical SMILES: CC1CCNC(C1N)C
• Molecular Formula: C7H16N2
• Molecular Weight: 128.22 g/mol

Description

(3R,4R)-1-Benzyl-N,4-dimethylpiperidin-3-amine is a chiral piperidine derivative critical in synthesizing tofacitinib, a Janus kinase (JAK) inhibitor used to treat autoimmune diseases like rheumatoid arthritis . Its structure features:

• 1-Benzyl group: Enhances lipophilicity and stabilizes the piperidine ring during synthesis.
• N-Methyl group at position 3: Influences stereoelectronic properties for JAK3 binding.
• 4-Methyl group: Modulates conformational flexibility and metabolic stability.
• (3R,4R) stereochemistry: Essential for pharmacological activity, as the opposite enantiomer (3S,4S) shows reduced efficacy .

This compound is synthesized via reductive amination, chiral resolution (using L-DTTA), and nucleophilic substitution with 7-deazapurine derivatives . Industrial routes prioritize avoiding toxic reagents (e.g., BF₃) and optimizing yields (up to 90% in optimized protocols) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2,4-Dimethylpiperidin-3-amine can be achieved through several methods. One common approach involves the reaction of 2,4-dimethylpyridine with ammonia under high pressure and temperature conditions. Another method involves the hydrogenation of 2,4-dimethylpyridine in the presence of a suitable catalyst .

Industrial Production Methods

Industrial production of 2,4-Dimethylpiperidin-3-amine typically involves large-scale hydrogenation processes. These processes use high-pressure hydrogen gas and catalysts such as palladium or platinum to convert 2,4-dimethylpyridine to 2,4-Dimethylpiperidin-3-amine .

Chemical Reactions Analysis

Types of Reactions

2,4-Dimethylpiperidin-3-amine undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form corresponding amides or nitriles.

Reduction: It can be reduced to form secondary or tertiary amines.

Substitution: It can undergo nucleophilic substitution reactions to form various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Hydrogen gas in the presence of palladium or platinum catalysts is commonly used.

Substitution: Reagents such as alkyl halides and acyl chlorides are used under basic conditions.

Major Products Formed

Oxidation: Amides and nitriles.

Reduction: Secondary and tertiary amines.

Substitution: Various substituted piperidines.

Scientific Research Applications

2,4-Dimethylpiperidin-3-amine has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules.

Biology: It is used in the study of enzyme inhibitors and receptor ligands.

Medicine: It is a key intermediate in the synthesis of pharmaceuticals, including drugs for treating rheumatoid arthritis.

Industry: It is used in the production of agrochemicals and other industrial chemicals

Mechanism of Action

The mechanism of action of 2,4-Dimethylpiperidin-3-amine involves its interaction with specific molecular targets. It can act as a ligand for certain receptors or as an inhibitor for specific enzymes. The exact pathways and molecular targets depend on the specific application and the derivatives formed from this compound .

Comparison with Similar Compounds

Stereoisomers and Enantiomers

Compound	Substituents	Stereochemistry	Key Differences vs. (3R,4R)-Isomer	Application	References
(3S,4S)-1-Benzyl-N,4-dimethylpiperidin-3-amine	1-Benzyl, 3-NHMe, 4-Me	(3S,4S)	Reduced JAK3 affinity; used in mechanistic studies	Pharmacological research
Racemic 1-Benzyl-N,4-dimethylpiperidin-3-amine	1-Benzyl, 3-NHMe, 4-Me	Racemic mixture	Requires chiral separation (e.g., L-DTTA); lower industrial efficiency	Intermediate in early-stage synthesis

Key Findings :

• The (3R,4R)-isomer’s stereochemistry is optimal for JAK3 inhibition, while the (3S,4S)-enantiomer exhibits >50% lower activity .
• Racemic mixtures necessitate costly resolution steps, reducing scalability .

Piperidine Derivatives with Alternative Substituents

Compound	Substituents	Key Differences vs. (3R,4R)-Isomer	Application	References
4-Phenyl-3,6-dihydropyridin-1(2H)-amine	4-Phenyl, 1-NH₂	Lacks methyl groups; reduced conformational rigidity	Generic chemical intermediate
3-Ethyl-N-[(1R,3S)-3-isopropyl-3-...]tetrahydro-2H-pyran-4-amine	Pyran ring, ethyl/isopropyl	Pyran vs. piperidine ring; distinct kinase selectivity	Non-JAK kinase inhibitors

Key Findings :

• 4-Phenyl derivatives lack the methyl groups critical for JAK3 binding, rendering them inactive in kinase assays .
• Pyran-based amines (e.g., ) show divergent selectivity profiles, underscoring the piperidine scaffold’s specificity for JAK inhibitors .

Key Findings :

• Pfizer’s original route (Scheme 3A) used hazardous BF₃, but alternative protocols (Scheme 3B) improved safety and scalability .
• Ring-closing metathesis () enables exploration of trans-3,4 analogues but is less cost-effective for mass production .

Research Findings and Pharmacological Relevance

• Structure-Activity Relationship (SAR) : The 4-methyl group in (3R,4R)-1-benzyl-N,4-dimethylpiperidin-3-amine restricts piperidine ring puckering, favoring the bioactive conformation for JAK3 binding .
• Reactivity: The 3-methylamino group undergoes efficient nucleophilic substitution with 7-deazapurine, forming tofacitinib’s core . Analogues with bulkier substituents (e.g., ethyl) hinder this reaction .
• Thermodynamic Stability : The dihydrochloride salt form (mp: 249–251°C) enhances shelf-life and handling safety .

Biological Activity

2,4-Dimethylpiperidin-3-amine is a compound that has garnered attention in various fields, particularly in medicinal chemistry and pharmacology. Its structural characteristics and biological activities make it a significant subject of study. This article provides a comprehensive overview of the compound's biological activity, mechanisms of action, and its applications in drug development.

Chemical Structure and Properties

2,4-Dimethylpiperidin-3-amine is characterized by its piperidine ring structure with two methyl groups at the 2 and 4 positions and an amine group at the 3 position. Its molecular formula is $C_7H_{16}N_2$ with a molecular weight of approximately 128.22 g/mol. The compound's chirality contributes to its unique properties, influencing its interactions with biological targets.

The biological activity of 2,4-Dimethylpiperidin-3-amine is primarily linked to its role as an intermediate in the synthesis of various pharmaceuticals. It acts by modulating enzyme activity and influencing receptor signaling pathways. Notably, it has been utilized as a precursor for the synthesis of Janus kinase (JAK) inhibitors, which are critical in treating autoimmune diseases.

Enzyme Inhibition

Research indicates that the compound can inhibit specific enzymes by occupying their active sites, thus preventing substrate access. This inhibition can significantly alter metabolic pathways and receptor signaling mechanisms, making it a valuable candidate for therapeutic applications.

Applications in Drug Development

2,4-Dimethylpiperidin-3-amine serves as a building block for several bioactive compounds. Its derivatives have been explored for their potential in treating conditions such as rheumatoid arthritis and inflammatory bowel disease through their action on JAK pathways.

Compound	Target Disease	Mechanism
Tofacitinib	Rheumatoid Arthritis	JAK1/JAK2 inhibition
Baricitinib	Atopic Dermatitis	JAK1 inhibition
Ruxolitinib	Myelofibrosis	JAK2 inhibition

Case Studies

• Tofacitinib Development : Tofacitinib is derived from 2,4-Dimethylpiperidin-3-amine and has shown efficacy in clinical trials for rheumatoid arthritis. Studies demonstrated significant improvement in patient quality of life and disease symptoms due to its JAK inhibition properties .
• Baricitinib Trials : Another derivative, baricitinib, has been effective against moderate-to-severe atopic dermatitis, showcasing the versatility of compounds derived from 2,4-Dimethylpiperidin-3-amine .

Research Findings

Recent studies have focused on the synthesis routes and biological evaluations of 2,4-Dimethylpiperidin-3-amine derivatives. The compound has been found to exhibit promising results in:

• Anti-inflammatory Activity : Inhibition of pro-inflammatory cytokines through JAK pathway modulation.
• Antitumor Effects : Potential roles in cancer therapy by targeting aberrant signaling pathways associated with tumor growth .